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For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP55845 is a potent and selective antagonist of the GABA B receptor, a G-protein coupled

receptor that mediates slow and prolonged inhibitory effects in the central nervous system.[1][2]

[3] In patch-clamp electrophysiology, CGP55845 is an invaluable tool for isolating and

characterizing GABA B receptor-mediated currents and for studying the physiological roles of

these receptors in synaptic transmission and neuronal excitability. It effectively blocks both

presynaptic and postsynaptic GABA B receptors.[4] Presynaptically, it removes the inhibitory

control of GABA B autoreceptors on neurotransmitter release, often leading to an increase in

the probability of release.[5] Postsynaptically, CGP55845 antagonizes the hyperpolarizing

currents mediated by G-protein-coupled inwardly rectifying potassium (GIRK) channels.[6][7]

These application notes provide a comprehensive guide to using CGP55845 in patch-clamp

recordings, including detailed protocols, quantitative data, and visual representations of the

underlying signaling pathways and experimental workflows.
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Quantitative Data Summary
The following tables summarize the key quantitative parameters of CGP55845 and its effects

observed in patch-clamp experiments.

Table 1: Pharmacological Properties of CGP55845

Parameter Value Reference

Mechanism of Action
Selective GABA B Receptor

Antagonist
[1][2]

IC50 (GABA B Receptor

Binding)
5 - 6 nM [2][3]

Ki (GABA B Receptor Binding) 4.5 nM [3]

Effective Concentration (in

vitro)
100 nM - 5 µM [6][8]

Solubility
Soluble in DMSO (up to 100

mM)
[2]

Table 2: Exemplary Effects of CGP55845 on Synaptic Transmission (Patch-Clamp Data)
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Parameter
Species/Bra
in Region

Experiment
al Condition

Control
Value

Value with
CGP55845
(1 µM)

Reference

eIPSC

Amplitude

Mouse Visual

Cortex

Evoked

IPSCs
- Increased

mIPSC

Frequency

Mouse Visual

Cortex

Miniature

IPSCs

0.041 ± 0.008

Hz

0.053 ± 0.007

Hz

Paired-Pulse

Ratio (PPR)

of IPSCs

Mouse Visual

Cortex

Inter-stimulus

interval of 50

ms

1.34 ± 0.12 0.97 ± 0.06

First Pulse

Success Rate

(EPSCs)

Rat

Hippocampus

Mossy Fiber

to CA3
14.5 ± 5.7% 41.5 ± 11.2% [8]

First Pulse

Amplitude

(EPSCs)

Rat

Hippocampus

Mossy Fiber

to CA3
6.6 ± 2.5 pA 13.4 ± 3.5 pA [8]

Signaling Pathways
CGP55845 blocks the downstream effects of GABA B receptor activation. The two primary

signaling pathways affected are the activation of GIRK channels and the inhibition of voltage-

gated calcium channels.
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Caption: GABAB Receptor Signaling Pathways Blocked by CGP55845.

Experimental Protocols
Preparation of CGP55845 Stock Solution
Materials:

CGP55845 hydrochloride (Molecular Weight: 438.71 g/mol )[2]

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes

Procedure:
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To prepare a 100 mM stock solution, dissolve 4.39 mg of CGP55845 hydrochloride in 100 µL

of DMSO.[2] Gentle warming can aid dissolution.

Aliquot the stock solution into smaller volumes (e.g., 10 µL) to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[3][9]

Whole-Cell Patch-Clamp Recording Protocol
This protocol is adapted for acute brain slices but can be modified for cultured neurons.

a. Solutions Preparation

Artificial Cerebrospinal Fluid (aCSF): (in mM) 126 NaCl, 3 KCl, 2 MgSO4, 2 CaCl2, 1.25

NaH2PO4, 26.4 NaHCO3, and 10 glucose. Prepare a 10X stock solution for components

other than NaHCO3 and another for NaHCO3. On the day of the experiment, prepare the 1X

solution, adjust osmolarity to ~290-310 mOsm, and continuously bubble with carbogen (95%

O2 / 5% CO2).[10][11]

Intracellular Solution (for recording IPSCs): (in mM) 115 K-Gluconate, 4 NaCl, 0.3 GTP-Na, 2

ATP-Mg, and 40 HEPES. Adjust pH to 7.2 with KOH and osmolarity to ~270-290 mOsm.[11]

Aliquot and store at -20°C. Filter before use.

b. Experimental Workflow
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Caption: Experimental Workflow for CGP55845 Application.
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c. Step-by-Step Procedure

Slice Preparation: Prepare acute brain slices (e.g., 300-400 µm thick) from the desired brain

region using a vibratome in ice-cold, oxygenated aCSF.[10][12] Allow slices to recover in a

holding chamber with oxygenated aCSF at 32-34°C for at least 30 minutes, then maintain at

room temperature.[10]

Recording Setup: Transfer a slice to the recording chamber on an upright microscope and

continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

Establish Whole-Cell Recording:

Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled

with intracellular solution.

Approach a neuron under visual guidance (e.g., DIC or fluorescence if using transgenic

animals).

Apply positive pressure to the pipette as it approaches the cell.

Form a giga-ohm seal (>1 GΩ) between the pipette tip and the cell membrane.

Rupture the membrane patch with gentle suction to achieve the whole-cell configuration.

[1][11]

Baseline Recording:

In voltage-clamp mode, hold the neuron at a potential appropriate for the currents of

interest (e.g., -70 mV for excitatory currents, 0 mV for inhibitory currents, or the Cl-

reversal potential to isolate other currents).

Record baseline spontaneous or evoked synaptic currents for a stable period (e.g., 5-10

minutes). For evoked responses, use a stimulating electrode placed in an appropriate

afferent pathway. To assess paired-pulse ratio (PPR), deliver two stimuli in close

succession (e.g., 50 ms interval).[6][13]

Application of CGP55845:
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Dilute the CGP55845 stock solution into the aCSF to the final desired concentration

(typically 1-5 µM).[5][6]

Switch the perfusion to the aCSF containing CGP55845.

Allow sufficient time for the drug to equilibrate in the slice (e.g., 10-15 minutes).

Recording with CGP55845:

Record the synaptic activity under the same stimulation paradigm as the baseline

recording.

Washout:

Switch the perfusion back to the control aCSF to wash out the drug.

Record for a period to assess the reversibility of the effects.

Data Analysis:

Measure the amplitude, frequency, and kinetics of synaptic events before, during, and

after CGP55845 application.

Calculate the paired-pulse ratio (amplitude of the second response / amplitude of the first

response). A decrease in PPR is often indicative of an increase in release probability.[14]

Perform statistical analysis to determine the significance of any observed changes.

Troubleshooting
No effect of CGP55845:

Check drug concentration and preparation: Ensure the stock solution was prepared and

stored correctly and that the final concentration in the aCSF is appropriate.

Absence of tonic GABA B receptor activation: In some preparations, there may be low

ambient GABA, resulting in minimal tonic activation of GABA B receptors. In such cases,
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co-application of a GABA B receptor agonist like baclofen prior to CGP55845 can be used

to confirm the presence and functionality of the receptors.[15]

Irreversible effects:

Incomplete washout: Allow for a longer washout period.

Run-down of synaptic responses: The synaptic responses may have deteriorated over the

course of the long recording. A stable baseline is crucial.

Precipitation in aCSF:

Ensure the final concentration of DMSO is low (typically <0.1%) to prevent precipitation of

CGP55845 in the aqueous aCSF.

By following these protocols and considering the provided data, researchers can effectively

utilize CGP55845 to investigate the role of GABA B receptors in their specific neuronal circuits

of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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